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Compound of Interest

Compound Name: Tridecanedioic acid

Cat. No.: B146212

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the proper disposal of
tridecanedioic acid, a dicarboxylic acid used in various research and manufacturing
applications. Adherence to these protocols is critical for minimizing environmental impact and
safeguarding laboratory personnel.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of tridecanedioic acid,
facilitating quick reference for handling and storage.

Property Value

Chemical Formula C13H2404

Molecular Weight 244.33 g/mol

CAS Number 505-52-2

Appearance White to pale yellow-red crystal or powder
Melting Point 113°C

Solubility Not soluble in water
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Hazard Assessment and Safety Precautions

Safety data sheets present varied classifications for tridecanedioic acid, with some identifying
it as a skin and eye irritant, while others do not classify it as a hazardous substance.[1][2]
Given this discrepancy, it is prudent to handle tridecanedioic acid as a potentially hazardous
material.

Personal Protective Equipment (PPE):

Before handling tridecanedioic acid, all personnel must be equipped with the following PPE to
prevent exposure:

o Safety Goggles: To protect against eye contact.
o Chemical-Resistant Gloves: To prevent skin contact.
o Lab Coat: To protect clothing and skin.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the safe disposal of
tridecanedioic acid. This process is designed to comply with general safety standards;
however, always consult and adhere to your institution's specific safety protocols and local,
state, and federal regulations.

1. Waste Collection:

o Collect waste tridecanedioic acid in a dedicated, properly labeled, and sealed container.

e The container must be compatible with the chemical.

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[2]

2. Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name
"Tridecanedioic Acid," and any associated hazard warnings (e.g., "lrritant").[2]

w

. Storage of Waste:
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o Store the sealed waste container in a designated hazardous waste accumulation area.
» This area must be secure, well-ventilated, and situated away from incompatible materials.[2]

4. Professional Disposal:

» Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[2]

e Provide the waste disposal company with the Safety Data Sheet (SDS) for tridecanedioic
acid.[2]

 Alternatively, it may be possible to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber system.[3]

5. Accidental Spills:

 In the event of a spill, absorb the material with an inert, non-combustible absorbent such as
vermiculite or dry sand.[2]

o Collect the absorbed material and any contaminated surfaces into a sealed container for
disposal as hazardous waste.[2]

e Ensure the area of the spill is well-ventilated.[2]

6. Empty Containers:

o Empty containers that previously held tridecanedioic acid should be triple-rinsed with a
suitable solvent.

e The rinsate from this process must be collected and disposed of as hazardous waste.[2]

¢ Once thoroughly cleaned, the container can be disposed of in accordance with institutional
guidelines for non-hazardous waste or recycled if appropriate.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of tridecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146212#tridecanedioic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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